Cas no 16856-53-4 (Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-)

Phosphonic acid,P,P'-(1-hydroxybutylidene)bis- structure
16856-53-4 structure
Product Name:Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-
CAS No:16856-53-4
MF:C4H12O7P2
MW:234.0814037323
CID:227978
PubChem ID:177788
Update Time:2025-04-19

Phosphonic acid,P,P'-(1-hydroxybutylidene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-
    • (1-hydroxy-1-phosphonobutyl)phosphonic acid
    • Phosphonic acid, (1-hydroxybutylidene)di-
    • 16856-53-4
    • CHEMBL52761
    • BDBM50097884
    • SCHEMBL594692
    • (1-Hydroxy-1-phosphono-butyl)-phosphonic acid
    • Phosphonic acid, (1-hydroxybutylidene)bis-
    • DTXSID70168580
    • 1-hydroxybutane-1,1-diyldiphosphonic acid
    • Inchi: 1S/C4H12O7P2/c1-2-3-4(5,12(6,7)8)13(9,10)11/h5H,2-3H2,1H3,(H2,6,7,8)(H2,9,10,11)
    • InChI Key: RUPZRJCPTQGQRU-UHFFFAOYSA-N
    • SMILES: P(C(CCC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 234.00586
  • Monoisotopic Mass: 234.00582671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 135.29
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